Cas no 2034431-27-9 (3-[1-[2-(1-Naphthalenyl)acetyl]-3-pyrrolidinyl]-2,4-oxazolidinedione)

• Product Name: 3-[1-[2-(1-Naphthalenyl)acetyl]-3-pyrrolidinyl]-2,4-oxazolidinedione
• CAS No: 2034431-27-9
• MF: C₁₉H₁₈N₂O₄
• MW: 338.357224941254
• CID: 5379267
• Update Time: 2025-05-19

3-[1-[2-(1-Naphthalenyl)acetyl]-3-pyrrolidinyl]-2,4-oxazolidinedione Chemical and Physical Properties

Names and Identifiers

• 3-[1-[2-(1-Naphthalenyl)acetyl]-3-pyrrolidinyl]-2,4-oxazolidinedione

• Inchi： 1S/C19H18N2O4/c22-17(10-14-6-3-5-13-4-1-2-7-16(13)14)20-9-8-15(11-20)21-18(23)12-25-19(21)24/h1-7,15H,8-12H2
• InChI Key： AWKQXZXWILFOHU-UHFFFAOYSA-N
• SMILES： O1CC(=O)N(C2CCN(C(CC3=C4C(C=CC=C4)=CC=C3)=O)C2)C1=O

Experimental Properties

• Density: 1.390±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 556.0±60.0 °C(Predicted)
• pka: -1.59±0.20(Predicted)

Additional information on 3-[1-[2-(1-Naphthalenyl)acetyl]-3-pyrrolidinyl]-2,4-oxazolidinedione

Professional Introduction to Compound with CAS No. 2034431-27-9 and Product Name: 3-[1-[2-(1-Naphthalenyl)acetyl]-3-pyrrolidinyl]-2,4-oxazolidinedione

The compound with the CAS number 2034431-27-9 and the product name 3-[1-[2-(1-Naphthalenyl)acetyl]-3-pyrrolidinyl]-2,4-oxazolidinedione represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates a pyrrolidine moiety linked to an oxazolidinedione ring system, which is further functionalized with a naphthalenyl acetyl group. Such structural features are known to contribute to enhanced binding affinity and selectivity in biological targets, making this compound a promising candidate for further investigation.

In recent years, there has been a growing interest in the development of novel small molecules that can modulate biological pathways associated with various diseases. The 3-[1-[2-(1-Naphthalenyl)acetyl]-3-pyrrolidinyl]-2,4-oxazolidinedione structure has been identified as a versatile scaffold that can be modified to target multiple pathways simultaneously. This polypharmacological approach is particularly attractive in the context of complex diseases such as cancer, where the involvement of multiple signaling pathways necessitates a comprehensive therapeutic strategy.

One of the most compelling aspects of this compound is its potential to interact with proteins involved in cell cycle regulation and apoptosis. Preliminary studies have suggested that the naphthalenyl acetyl group may enhance the compound's ability to bind to specific amino acid residues within these proteins, thereby modulating their activity. This interaction could lead to the inhibition of tumor growth and proliferation, making this compound a candidate for anticancer therapy. Furthermore, the pyrrolidine moiety is known to stabilize the compound's structure, improving its pharmacokinetic properties and bioavailability.

Another area of interest is the compound's potential role in neurodegenerative diseases. The oxazolidinedione ring system has been shown to have neuroprotective effects in several preclinical models. By incorporating this moiety into the molecular structure, researchers have aimed to develop compounds that can cross the blood-brain barrier and exert therapeutic effects on neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. The naphthalenyl group may also contribute to these effects by enhancing binding affinity to specific neurotransmitter receptors or enzymes involved in neurodegeneration.

The synthesis of 3-[1-[2-(1-Naphthalenyl)acetyl]-3-pyrrolidinyl]-2,4-oxazolidinedione involves a multi-step process that requires careful optimization to ensure high yield and purity. The key steps include the formation of the oxazolidinedione ring through cyclization reactions, followed by functionalization with the naphthalenyl acetyl group via acylation reactions. Advanced synthetic techniques such as transition metal-catalyzed coupling reactions have been employed to improve efficiency and minimize byproduct formation.

Recent advancements in computational chemistry have also played a crucial role in the design and optimization of this compound. Molecular modeling studies have been conducted to predict how different structural modifications might affect the compound's biological activity. These studies have helped researchers identify key pharmacophoric elements within the molecule that are essential for its interaction with biological targets. By leveraging computational tools, scientists have been able to accelerate the drug discovery process and reduce experimental costs.

In conclusion, the compound with CAS number 2034431-27-9 and product name 3-[1-[2-(1-Naphthalenyl)acetyl]-3-pyrrolidinyl]-2,4-oxazolidinedione represents a significant contribution to pharmaceutical chemistry. Its unique structural features and potential therapeutic applications make it an exciting candidate for further research and development. As our understanding of biological pathways continues to evolve, compounds like this one will play an increasingly important role in addressing complex diseases and improving patient outcomes.